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molecular formula C8H10F2N2 B8341173 3,5-difluoro-N,N-dimethylbenzene-1,2-diamine

3,5-difluoro-N,N-dimethylbenzene-1,2-diamine

Cat. No. B8341173
M. Wt: 172.18 g/mol
InChI Key: LFEASNHJCWKGOZ-UHFFFAOYSA-N
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Patent
US07629363B2

Procedure details

To a solution of 2,4,6-trifluoronitrobenzene (2.58 g, 0.0145 mol) in THF (20.0 ml) was added a solution of N,N-dimethylamine in THF (8.5 mL of 2M soln) and stirred for 45 min at 0° C. It was then stirred at room temperature for 30 min and concentrated to dryness. The resulting material was dissolved in EtOH (25 mL), added Pd/C (10%, 0.6 g) and hydrogenated at 50 psi for 4 h. The catalyst was removed by filtration, and the filtrate was concentrated to dryness under reduced pressure. The residue was partitioned between sod. bicarbonate (10%, 25 mL) and EtOAc (30 mL). The organic phase was washed with water, dried (Na2SO4), and concentrated to dryness to afford the title compound (1.3 g, 50%) as a dark colored solid: 1H NMR (CDCl3/400 MHz) δ6.52 (m, 2H), 3.64 (br, 2H), and 2.65 (s, 6H); ES-HRMS m/z 172.0772 (M+C8H10N2F2 requires 172.0810).
Name
2,4,6-trifluoronitrobenzene
Quantity
2.58 g
Type
reactant
Reaction Step One
Name
N,N-dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
8.5 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
50%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[C:4](F)[C:3]=1[N+:10]([O-])=O.[CH3:13][NH:14][CH3:15]>C1COCC1>[F:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[C:4]([N:14]([CH3:15])[CH3:13])[C:3]=1[NH2:10]

Inputs

Step One
Name
2,4,6-trifluoronitrobenzene
Quantity
2.58 g
Type
reactant
Smiles
FC1=C(C(=CC(=C1)F)F)[N+](=O)[O-]
Name
N,N-dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CNC
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
8.5 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirred for 45 min at 0° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
It was then stirred at room temperature for 30 min
Duration
30 min
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness
DISSOLUTION
Type
DISSOLUTION
Details
The resulting material was dissolved in EtOH (25 mL)
ADDITION
Type
ADDITION
Details
added Pd/C (10%, 0.6 g)
WAIT
Type
WAIT
Details
hydrogenated at 50 psi for 4 h
Duration
4 h
CUSTOM
Type
CUSTOM
Details
The catalyst was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated to dryness under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between sod
WASH
Type
WASH
Details
The organic phase was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Details
Reaction Time
 45 min
Name
title compound
Type
product
Smiles
FC1=C(C(=CC(=C1)F)N(C)C)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.3 g
YIELD: PERCENTYIELD 50%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.